Cas no 1343965-13-8 (4-(2-Ethoxyphenyl)azetidin-2-one)

• Product Name: 4-(2-Ethoxyphenyl)azetidin-2-one
• CAS No: 1343965-13-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5691803
• PubChem ID: 64664927
• Update Time: 2025-05-23

4-(2-Ethoxyphenyl)azetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethoxyphenyl)azetidin-2-one
• 1343965-13-8
• AKOS013991498
• CS-0349372
• EN300-1278287
• 2-Azetidinone, 4-(2-ethoxyphenyl)-
• 4-(2-Ethoxyphenyl)azetidin-2-one

• Inchi： 1S/C11H13NO2/c1-2-14-10-6-4-3-5-8(10)9-7-11(13)12-9/h3-6,9H,2,7H2,1H3,(H,12,13)
• InChI Key： SZQUTBKDCQHJGF-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C1CC(N1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 379.5±42.0 °C(Predicted)
• pka: 15.15±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-(2-Ethoxyphenyl)azetidin-2-one

Recent Advances in the Study of 4-(2-Ethoxyphenyl)azetidin-2-one (CAS: 1343965-13-8)

4-(2-Ethoxyphenyl)azetidin-2-one (CAS: 1343965-13-8) is a β-lactam derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique azetidin-2-one core, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic pathways. The latest research highlights its role as a versatile scaffold for the design of novel therapeutic agents, particularly in the fields of antimicrobial and anticancer drug discovery.

Recent studies have focused on the synthesis and optimization of 4-(2-Ethoxyphenyl)azetidin-2-one to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor for the development of β-lactamase inhibitors, which are critical in addressing antibiotic resistance. The research team employed a combination of computational modeling and experimental synthesis to identify key structural modifications that improve the compound's binding affinity to bacterial enzymes.

In addition to its antimicrobial potential, 4-(2-Ethoxyphenyl)azetidin-2-one has shown promise in oncology research. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which are often dysregulated in malignant cells. These findings suggest that further exploration of this scaffold could yield new candidates for targeted cancer therapies.

The synthetic accessibility of 4-(2-Ethoxyphenyl)azetidin-2-one has also been a focal point of recent research. A novel catalytic method for its synthesis was detailed in a 2023 article in Organic Letters, which described the use of palladium-catalyzed cyclization to achieve high yields and enantioselectivity. This advancement not only streamlines the production of the compound but also opens doors for the development of structurally diverse analogs with tailored biological activities.

Despite these promising developments, challenges remain in the clinical translation of 4-(2-Ethoxyphenyl)azetidin-2-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in the fight against infectious diseases and cancer. Future directions may include the exploration of combination therapies and the development of prodrug formulations to enhance therapeutic efficacy.